Cas no 871-71-6 (N-butylformamide)

• Product Name: N-butylformamide
• CAS No: 871-71-6
• MF: C₅H₁₁NO
• MW: 101.146941423416
• MDL: MFCD00021043
• CID: 723489
• PubChem ID: 13376
• Update Time: 2025-04-19

N-butylformamide Chemical and Physical Properties

Names and Identifiers

• Formamide, N-butyl-
• BUTYLFORMAMIDE
• N-butylformamide
• N-N-BUTYLFORMAMIDE
• butylisocyanate
• Formamide,N-butyl
• FORMAMIDE,N-n-BUTYL
• N-butylcarboxamide
• N-Butyl-formamide
• N-formylbutylamine
• CHEBI:84287
• Q27157653
• BRN 1700042
• FORMAMIDE, N-n-BUTYL-
• S17P62W6IH
• EN300-211463
• SCHEMBL26602
• 871-71-6
• DTXSID10236131
• FT-0693719
• WLN: VHM4
• CHEMBL45466
• NSC-5939
• AI3-04127
• NSC5939
• UNII-S17P62W6IH
• QQGNLKJAIVSNCO-UHFFFAOYSA-N
• AKOS006274295
• 4-04-00-00564 (Beilstein Handbook Reference)
• BDBM50064269
• NSC 5939

• MDL： MFCD00021043
• Inchi： 1S/C5H11NO/c1-2-3-4-6-5-7/h5H,2-4H2,1H3,(H,6,7)
• InChI Key： QQGNLKJAIVSNCO-UHFFFAOYSA-N
• SMILES： O=CNCCCC

Computed Properties

• Exact Mass: 101.08400
• Monoisotopic Mass: 101.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 45.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1A^2
• XLogP3: 0.8

Experimental Properties

• Density: 0.863
• Boiling Point: 212.1°C at 760 mmHg
• Flash Point: 109.3°C
• Refractive Index: 1.409
• PSA: 29.10000
• LogP: 1.55930

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides